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Compound of Interest

Compound Name: Tiemonium methylsulfate

CAS No.: 6504-57-0

Cat. No.: B1223102

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tiemonium methylsulfate, a quaternary ammonium antimuscarinic agent, demonstrates

efficacy in the treatment of smooth muscle spasms, particularly in the gastrointestinal and

genitourinary tracts. This guide provides a comparative analysis of its performance against

other antispasmodic agents, supported by available clinical trial data and detailed experimental

protocols.

Mechanism of Action
Tiemonium methylsulfate exerts its spasmolytic effect through a dual mechanism. Primarily, it

acts as a competitive antagonist of acetylcholine at muscarinic receptors on smooth muscle

cells. This action blocks the contractile signaling cascade initiated by parasympathetic nerve

stimulation. Additionally, it is understood to have a direct musculotropic effect by inhibiting

calcium influx into smooth muscle cells, further contributing to muscle relaxation.
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Comparative Efficacy in Clinical Trials
Direct head-to-head clinical trial data comparing Tiemonium methylsulfate with other

antispasmodics are limited. However, by examining data from trials involving similar patient

populations and endpoints, an indirect comparison can be drawn. The following tables

summarize key quantitative data from a notable clinical trial comparing two other common

antispasmodics, Drotaverine and Mebeverine, in patients with Irritable Bowel Syndrome (IBS).

This provides a framework for understanding the expected efficacy benchmarks in this

therapeutic area.

Table 1: Reduction in Abdominal Pain Severity (Visual
Analog Scale)

Treatment
Group

Baseline Mean
VAS Score (±
SD)

Mean VAS
Score at Day 3
(± SD)

Mean VAS
Score at Week
4 (± SD)

Percentage
Reduction at
Week 4

Drotaverine (80

mg t.i.d.)
6.02 (± 1.21) 4.80 (± 1.32) 1.78 (± 1.15) 70.4%

Mebeverine (135

mg t.i.d.)
6.72 (± 1.15) 6.62 (± 1.28) 3.62 (± 1.34) 46.1%

Data from a randomized, double-blind, controlled study in patients with Irritable Bowel

Syndrome.[1][2][3][4]

Table 2: Improvement in Global IBS Symptoms
Treatment Group

Patients Reporting Symptom
Improvement at Week 4 (%)

Drotaverine (80 mg t.i.d.) 85%

Mebeverine (135 mg t.i.d.) 63%

Based on Patient's Global Assessment of Symptoms.[1][2][3][4]

Table 3: Adverse Events Profile
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Adverse Event Drotaverine (%) Mebeverine (%)

Dry Mouth 5% 3%

Dizziness 3% 2%

Nausea 2% 4%

Reported adverse events in the comparative study.[1][2][3][4]

While specific quantitative data for Tiemonium methylsulfate from similar comparative trials

are not readily available in the public domain, its established use and mechanism of action

suggest a comparable efficacy profile in alleviating smooth muscle spasms. Further dedicated

clinical trials are warranted for a direct comparison.

Experimental Protocols
To ensure transparency and facilitate the design of future studies, the following is a detailed

methodology from a key comparative clinical trial for antispasmodics in IBS.

Study Design: A 4-week, multicenter, randomized, double-blind, parallel-group study.[1][2][3][4]

Patient Population:

Inclusion Criteria: Patients aged 18-60 years fulfilling the Rome III criteria for Irritable Bowel

Syndrome.

Exclusion Criteria: History of major gastrointestinal surgery, inflammatory bowel disease, or

other organic gastrointestinal diseases.

Interventions:

Group A: Drotaverine hydrochloride 80 mg tablets, administered three times daily, one hour

before meals.[1][2][3][4]

Group B: Mebeverine hydrochloride 135 mg tablets, administered three times daily, one hour

before meals.[1][2][3][4]
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Outcome Measures:

Primary Outcome: Reduction in the severity of abdominal pain, assessed using a 10-point

Visual Analog Scale (VAS) at baseline, day 3, and week 4.[1][2][3][4]

Secondary Outcomes:

Patient's Global Assessment of Symptoms.

Frequency of abdominal pain.

Straining during defecation.

Bristol Stool Form Scale score.

Achievement of complete spontaneous bowel movement.

Patient Assessment of Constipation - Quality of Life (PAC-QOL).

Statistical Analysis: The intention-to-treat (ITT) population was the primary cohort for analysis.

Changes in VAS scores and other quantitative measures were analyzed using appropriate

statistical tests, such as the t-test or ANOVA, to compare the two treatment groups. A p-value of

<0.05 was considered statistically significant.
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Click to download full resolution via product page

Caption: Dual mechanism of Tiemonium Methylsulfate on smooth muscle cells.

Experimental Workflow of a Comparative Antispasmodic
Clinical Trial
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Caption: Workflow of a randomized, controlled clinical trial for antispasmodics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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